Cas no 2225151-70-0 ((2-(pyrrolidin-2-yl)pyrimidin-5-yl)boronic acid)

• Product Name: (2-(pyrrolidin-2-yl)pyrimidin-5-yl)boronic acid
• CAS No: 2225151-70-0
• MF: C₈H₁₂BN₃O₂
• MW: 193.01
• CID: 5143436
• PubChem ID: 150459573
• Update Time: 2025-08-05

(2-(pyrrolidin-2-yl)pyrimidin-5-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (2-(pyrrolidin-2-yl)pyrimidin-5-yl)boronic acid
• 2225151-70-0

• Inchi： 1S/C8H12BN3O2/c13-9(14)6-4-11-8(12-5-6)7-2-1-3-10-7/h4-5,7,10,13-14H,1-3H2
• InChI Key： HPMVBYJPRZROQW-UHFFFAOYSA-N
• SMILES： B(C1=CN=C(C2NCCC2)N=C1)(O)O

Computed Properties

• Exact Mass: 193.1022568g/mol
• Monoisotopic Mass: 193.1022568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.3Ų

Additional information on (2-(pyrrolidin-2-yl)pyrimidin-5-yl)boronic acid

Introduction to (2-(pyrrolidin-2-yl)pyrimidin-5-yl)boronic acid (CAS No. 2225151-70-0)

(2-(pyrrolidin-2-yl)pyrimidin-5-yl)boronic acid, identified by its CAS number 2225151-70-0, is a significant compound in the realm of chemical and pharmaceutical research. This boronic acid derivative has garnered attention due to its structural features and potential applications in drug discovery and material science. The compound's molecular framework, incorporating both pyrrolidin-2-yl and pyrimidin-5-yl moieties, positions it as a versatile intermediate for synthesizing complex molecules with tailored biological activities.

The pyrrolidin-2-yl group, a saturated heterocyclic amine, contributes to the compound's ability to interact with biological targets through hydrogen bonding and other non-covalent interactions. This feature makes it particularly useful in the design of small-molecule inhibitors and modulators. Meanwhile, the pyrimidin-5-yl moiety, part of a pyrimidine ring, is a common scaffold in medicinal chemistry, often found in nucleoside analogs and kinase inhibitors. The combination of these two groups in (2-(pyrrolidin-2-yl)pyrimidin-5-yl)boronic acid enhances its potential as a building block for innovative therapeutic agents.

Boronic acids are well-known for their reactivity in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis. This reaction allows for the formation of carbon-carbon bonds under mild conditions, making it an invaluable tool for constructing complex organic molecules. The presence of the boronic acid functional group in (2-(pyrrolidin-2-yl)pyrimidin-5-yl)boronic acid facilitates its use in such transformations, enabling the synthesis of diverse derivatives with potential pharmaceutical applications.

In recent years, there has been a surge in research focused on developing novel boronic acid derivatives for therapeutic purposes. These compounds have shown promise in various areas, including oncology, inflammation, and infectious diseases. The structural versatility of (2-(< strong >pyrrolidin - 2 - yl strong >) pyrimidine - 5 - yl ) boronic acid strong > p> < p > One notable application of this compound is in the field of kinase inhibition. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By designing small-molecule inhibitors targeting specific kinases, researchers aim to modulate these pathways and restore normal cellular function. The combination of the < strong > pyrrolidine - 2 - yl strong > and < strong > pyrimidine - 5 - yl strong > p> < p > moieties in < strong > ( 2 - ( pyrrolidine - 2 - yl ) pyrimidine - 5 - yl ) boronic acid strong > p> < p > makes it an attractive candidate for developing such inhibitors. For instance, studies have demonstrated that derivatives of this compound can selectively inhibit certain kinases while minimizing off-target effects. This selectivity is critical for improving therapeutic efficacy and reducing side effects.

The pharmaceutical industry has also explored the use of boronic acids in the development of antiviral agents. Viruses rely on host cellular machinery for replication, and targeting viral enzymes with small molecules can disrupt their life cycle. Boronic acids have been shown to interact with viral proteases and polymerases, inhibiting their activity and preventing viral replication. The structural features of < strong > ( 2 - ( pyrrolidine - 2 - yl ) pyrimidine - 5 - yl ) boronic acid strong > p> < p > make it a promising candidate for designing novel antiviral drugs.

In addition to its pharmaceutical applications, this compound has potential uses in materials science. Boronic acids are known for their ability to form coordination complexes with metal ions, which can be exploited in various catalytic and sensing applications. The unique structural properties of < strong > ( 2 - ( pyrrolidine - 2 - yl ) pyrimidine - 5 - yl ) boronic acid strong > p> < p > could lead to the development of novel materials with enhanced functionality.

The synthesis of < strong > ( 2 - ( pyrrolidine - 2 - yl ) pyrimidine - 5 - yl ) boronic acid strong > p> < p > involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include halogenation followed by lithiation or metalation, followed by reaction with trialkoxyboranes or aryl halides via cross-coupling reactions. Advances in synthetic methodologies have made it possible to produce this compound on both laboratory and industrial scales.

The characterization of this compound is typically performed using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide detailed information about the molecular structure and purity of the compound. Additionally, X-ray crystallography can be used to determine the precise three-dimensional structure of the molecule.

Evaluation of the biological activity of < strong > ( 2 - ( pyrrolidine - 2 - yl ) pyrimidine - 5 - yl ) boronic acid strong > p> < p > involves both in vitro and in vivo studies. In vitro assays are used to assess the compound's interaction with biological targets such as enzymes or receptors. These assays can provide preliminary data on potency and selectivity. In vivo studies involve testing the compound's activity in living organisms, which can provide more comprehensive information about its pharmacological properties.

The safety profile of any pharmaceutical compound is crucial before it can be considered for clinical use. Toxicological studies are conducted to evaluate potential adverse effects at various doses. These studies help determine safe dosage ranges and identify any potential risks associated with long-term use.

The future prospects for this compound are promising given its versatile structure and potential applications across multiple fields. Ongoing research aims to further optimize its synthetic routes, improve its biological activity, and explore new therapeutic indications. Collaborative efforts between academia and industry are essential to translate these findings into tangible benefits for patients worldwide.